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Compound of Interest

Compound Name: Ici 154129

CAS No.: 83420-94-4

Cat. No.: B549363

Get Quote

For researchers and drug development professionals, the proper handling and disposal of

chemical compounds are paramount to ensuring laboratory safety and environmental

responsibility. This guide provides essential information and step-by-step procedures for the

safe disposal of ICI 154129, a selective δ-opioid antagonist. While a specific Safety Data Sheet

(SDS) with comprehensive disposal instructions for ICI 154129 is not readily available in public

domains, this document outlines a cautious approach based on its chemical properties and

general best practices for laboratory waste management.

Key Chemical and Physical Properties
Understanding the characteristics of ICI 154129 is the first step in its safe handling. The

following table summarizes its known quantitative data.
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Property Value Source

Molecular Weight 638.8 g/mol [1]

Density 1.189 g/cm³ [2]

Boiling Point 929.4°C at 760 mmHg [2]

Appearance Solid Powder [2]

Purity >98% [2]

Solubility Soluble in DMSO [2]

Storage Store at -20°C [2]

Experimental Protocols: General Handling and
Solution Preparation
Given that ICI 154129 is a peptide analog, standard laboratory protocols for handling similar

reagents should be followed. This includes using personal protective equipment (PPE) such as

gloves, lab coats, and safety glasses. All handling should be performed in a well-ventilated

area, preferably within a fume hood.

Preparation of a Stock Solution in DMSO:

Acclimatization: Allow the vial of solid ICI 154129 to equilibrate to room temperature before

opening to prevent condensation.

Weighing: Accurately weigh the desired amount of the solid powder in a clean, tared

container within a chemical fume hood.

Dissolution: Add the appropriate volume of dimethyl sulfoxide (DMSO) to achieve the desired

concentration.

Mixing: Gently vortex or sonicate the solution until the solid is completely dissolved.

Storage: Store the resulting solution at -20°C in a tightly sealed container, protected from

light.
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Proper Disposal Procedures
In the absence of a specific hazard classification for ICI 154129, it is prudent to treat it as a

potentially hazardous chemical. The following disposal procedures are based on a cautious

approach and standard laboratory safety guidelines. Crucially, all researchers must consult

their institution's Environmental Health and Safety (EHS) department for specific disposal

protocols, as local regulations may vary.

Step-by-Step Disposal Guide:

Segregation: Do not mix ICI 154129 waste with other waste streams. Keep it separate to

avoid unintended chemical reactions.

Solid Waste:

Collect unused or expired solid ICI 154129 and any contaminated consumables (e.g.,

weigh boats, pipette tips) in a designated, sealed, and clearly labeled waste container.

The label should identify the contents as "Chemical Waste: ICI 154129" and include the

approximate quantity.

Liquid Waste (DMSO Solutions):

Solutions of ICI 154129 in organic solvents like DMSO must be treated as hazardous

chemical waste.

Collect the waste in a designated, sealed, and properly labeled hazardous waste

container. The label must list all chemical constituents and their approximate percentages

(e.g., "ICI 154129 in DMSO, <1%").

Contaminated Materials:

Glassware: Triple-rinse any glassware contaminated with ICI 154129 with a suitable

solvent (e.g., ethanol or acetone). Collect the rinsate as hazardous liquid waste. The

cleaned glassware can then be disposed of in a designated broken glass box.

Personal Protective Equipment (PPE): Used gloves, disposable lab coats, and other

contaminated PPE should be placed in a designated solid waste container for chemical
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waste.

Storage and Pickup:

Store all ICI 154129 waste containers in a designated and secure satellite accumulation

area within the laboratory.

Arrange for pickup and final disposal by your institution's EHS department or a licensed

hazardous waste disposal contractor.

Visualizing the Disposal Workflow
To further clarify the proper disposal pathway for ICI 154129, the following diagrams illustrate

the logical relationships and procedural steps involved.
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ICI 154129 Disposal Decision Pathway
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Caption: Logical workflow for the proper segregation and disposal of ICI 154129 waste.
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By adhering to these procedures and consulting with institutional safety personnel, researchers

can ensure the safe and responsible disposal of ICI 154129, thereby protecting themselves,

their colleagues, and the environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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